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Compound of Interest

Compound Name: 3-Ethyl-2-methyloctane

Cat. No.: B14551914 Get Quote

Essential Safety and Handling Guide for 3-Ethyl-2-
methyloctane
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Ethyl-2-methyloctane. The following procedures are based on best practices for managing

flammable liquid hydrocarbons and data extrapolated from safety data sheets (SDS) of

structurally similar compounds, such as 3-ethyloctane and 3-methyloctane, in the absence of a

specific SDS for 3-Ethyl-2-methyloctane.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Ethyl-2-methyloctane is provided

below. This information is essential for a thorough risk assessment prior to handling.

Property Value

Molecular Formula C₁₁H₂₄[1]

Molecular Weight 156.31 g/mol [1]

Appearance Liquid (presumed)

Boiling Point Data not available

Flash Point Data not available (expected to be flammable)
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 3-Ethyl-2-
methyloctane to minimize exposure and ensure personal safety.

Protection Type Recommended Equipment Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[2]

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical-

resistant gloves (e.g., nitrile).

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[3]

Respiratory Protection

In case of insufficient

ventilation, wear a self-

contained breathing apparatus.

NIOSH (US) or CEN (EU)

approved respiratory

protection.

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to prevent accidents and ensure

a safe laboratory environment.

Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood.[2][3]

Wear suitable protective clothing, gloves, and eye/face protection.[2][3]

Avoid contact with skin and eyes.[2][3]

Avoid the formation of dust and aerosols.[2][3]

Use non-sparking tools and take measures to prevent electrostatic discharge.[2][3]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3][4]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep container tightly closed.[3][4]

Store apart from foodstuff containers or incompatible materials.[2]

Ground and bond the container and receiving equipment.[3][4]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

Emergency Situation Procedure

Skin Contact
Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower.[3][4]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[3]

Ingestion
Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor/physician.[4][5]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam for extinction. Wear self-

contained breathing apparatus for firefighting if

necessary.[3][6]

Spill or Leak

Avoid breathing mist, gas, or vapors. Use

personal protective equipment. Ensure

adequate ventilation. Remove all sources of

ignition. Evacuate personnel to safe areas.

Prevent further leakage or spillage if safe to do

so. Collect spillage with suitable absorbent

material and dispose of in a sealed container.[2]

[3][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/3-ethyl-octane-pd180914115863.html
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-methyloctane.htm
https://www.echemi.com/sds/3-ethyl-octane-pd180914115863.html
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-methyloctane.htm
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-methyloctane.htm
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-methyloctane.htm
https://www.chemicalbook.com/msds/2-methyloctane.pdf
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-ethyl-3-2-ethylhexyloxy-methyl-oxetane.pdf
https://www.echemi.com/sds/3-ethyl-octane-pd180914115863.html
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-ethyl-3-2-ethylhexyloxy-methyl-oxetane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14551914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of 3-Ethyl-2-methyloctane is mandatory to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Personal Protective Equipment (PPE): Before handling waste, ensure you are wearing the

appropriate PPE as outlined in the table above.

Waste Container: Collect waste in a designated, properly labeled, and sealable container

made of a material compatible with flammable hydrocarbons.

Segregation: Do not mix 3-Ethyl-2-methyloctane waste with other waste streams,

especially incompatible chemicals like oxidizers.[7]

Waste Storage:

Store the sealed waste container in a designated, well-ventilated, cool, and dry satellite

accumulation area, away from direct sunlight and heat sources.[7]

Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.

Complete all required hazardous waste manifests or tags according to your institution's and

local regulations.

Crucially, never pour 3-Ethyl-2-methyloctane down the drain or discard it with regular trash.

[7]

Workflow for Safe Handling and Disposal of 3-Ethyl-
2-methyloctane
The following diagram outlines the critical steps for the safe handling and disposal of 3-Ethyl-2-
methyloctane in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of 3-Ethyl-2-methyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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